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Compound of Interest

Compound Name: 4-Hydroxy-1-methyl-2-pyridone

Cat. No.: B591780

Technical Overview of 4-Hydroxy-1-methyl-2-
pyridone

For Researchers, Scientists, and Drug Development Professionals

This document provides core molecular information for 4-Hydroxy-1-methyl-2-pyridone, a
heterocyclic compound utilized as an intermediate and building block in the synthesis of
pharmaceuticals and agrochemicals.[1] Its utility in medicinal chemistry is noted for designing
compounds with potentially improved solubility and bioavailability.[1]

Molecular Data

The fundamental molecular properties of 4-Hydroxy-1-methyl-2-pyridone are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
chemical synthesis workflows.

Property Value
Molecular Formula CeH7NO:2
Molecular Weight 125.13 g/mol [1][2]

Chemical Structure and Composition
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The molecular formula CeH7NOz2 indicates the elemental composition of the molecule. A
diagram illustrating this composition is provided below.

Caption: Elemental composition of 4-Hydroxy-1-methyl-2-pyridone.

Note on Methodologies: The molecular weight and formula are fundamental chemical
properties derived from the compound's atomic composition. The molecular weight is
calculated based on standard atomic weights. Experimental verification is typically achieved
through techniques such as mass spectrometry, which provides a precise mass-to-charge ratio,
and elemental analysis, which determines the percentage composition of each element. Due to
the foundational nature of this data, specific experimental protocols for its determination are not
detailed here but are based on standard analytical chemistry principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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